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Compound of Interest

Compound Name: OF-1

Cat. No.: B1193737

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of baseline physiological parameters for the
outbred OF-1 mouse stock, a versatile model frequently used in toxicology, pharmacology, and
other biomedical research fields. The data presented herein, primarily from Charles River's CD-
1 IGS outbred stock (a type of OF-1 mouse) and supplemented with data from Janvier Labs'
Swiss mouse strain, serves as a crucial reference for study design, interpretation of
experimental results, and assessment of animal health.

Data Presentation: Quantitative Physiological
Parameters

The following tables summarize key hematological, clinical chemistry, body weight, and organ
weight parameters for OF-1 and related outbred mouse strains. These values should be
considered as a guide, as variations can occur due to factors such as age, sex, diet, and
housing conditions.

Table 1: Hematology Reference Ranges

Hematological parameters are critical indicators of overall health and can be significantly
impacted by experimental treatments. The data below is compiled from Charles River (CD-1
IGS mice) and Janvier Labs (Swiss mice).
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Charles Janvier Janvier
Charles .
. . River CD-1 Labs Labs
Parameter Unit River CD-1 . .
IGS RjOrl:SWIS RjOrl:SWIS
IGS (Male)
(Female) S (Male) S (Female)
White Blood
Cell Count 103/uL 56-134 46-12.1
(WBC)
Red Blood
Cell Count 108/uL 9.6-11.3 9.0-10.4 9.4+0.5 9.0+0.8
(RBC)
Hemoglobin
g/dL 13.4-16.0 12.8-15.2 14.4+0.7 14.9+0.8
(HGB)
Hematocrit
% 44.0 - 53.8 42.0 - 50.0 55+2 53+4
(HCT)
Mean
Corpuscular
fL 43.8 - 49.2 44.0 - 50.0 50+2 50+1
Volume
(MCV)
Mean
Corpuscular
_ pg 13.5-15.0 13.5-15.2 15.3 £ 0.
Hemoglobin
(MCH)

 To cite this document: BenchChem. [Baseline Physiological Parameters of OF-1 Mice: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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